4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride

• IUPAC Name: 4,4,4-trifluoro-2-(methylamino)butanoic acid;hydrochloride
• InChI: InChI=1S/C5H8F3NO2.ClH/c1-9-3(4(10)11)2-5(6,7)8;/h3,9H,2H2,1H3,(H,10,11);1H
• InChI Key: XBVPWOIDGQJYHT-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC(F)(F)F)C(=O)O.Cl
• Molecular Formula: C5H9ClF3NO2
• Molecular Weight: 207.58 g/mol

Description

4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride, also known as TFB-TMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TFB-TMA is a derivative of the amino acid, leucine, and is primarily used as a tool in biochemistry research.

Mechanism of Action

4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride works by binding to the hydrophobic regions of proteins, allowing for the visualization and analysis of protein-protein interactions. It can also be used as a substrate for enzymes, where it is converted into a fluorescent product by the enzyme's activity. The fluorescence emitted by 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride can then be measured to determine the enzyme's activity.
Biochemical and Physiological Effects:
4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is primarily used as a tool in biochemistry research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride is its high solubility in water, making it easy to work with in lab experiments. It is also highly specific in its binding to hydrophobic regions of proteins, allowing for accurate analysis of protein-protein interactions. However, 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride is not suitable for all types of proteins and enzymes, and its fluorescence can be affected by environmental factors such as pH and temperature.

Future Directions

There are many potential future directions for the use of 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride in scientific research. One area of interest is the development of new fluorescent probes that can be used to visualize and analyze protein-protein interactions. Another area of interest is the use of 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride in the study of enzyme kinetics, where it can be used to measure the activity of a wide range of enzymes. Additionally, 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride may have potential applications in drug discovery and development, where it can be used to screen for compounds that interact with specific proteins or enzymes.

Synthesis Methods

4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride is synthesized through the reaction between 4,4,4-trifluoro-2-oxobutanoic acid and methylamine hydrochloride. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The resulting product is a white crystalline powder that is highly soluble in water.

Scientific Research Applications

4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride is primarily used as a tool in biochemistry research, specifically in the study of proteins and enzymes. It is commonly used as a fluorescent probe to label proteins, allowing for the visualization and analysis of protein-protein interactions. 4,4,4-Trifluoro-2-(methylamino)butanoic acid hydrochloride can also be used as a substrate for enzymes, allowing for the measurement of enzyme activity.